Cas no 1343714-63-5 (Methyl 3-((2-aminocyclopentyl)thio)propanoate)

• Product Name: Methyl 3-((2-aminocyclopentyl)thio)propanoate
• CAS No: 1343714-63-5
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6271559
• PubChem ID: 64612886
• Update Time: 2025-07-20

Methyl 3-((2-aminocyclopentyl)thio)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-5635444
• Methyl 3-((2-aminocyclopentyl)thio)propanoate
• AKOS013938937
• 1343714-63-5
• methyl 3-[(2-aminocyclopentyl)sulfanyl]propanoate

• Inchi： 1S/C9H17NO2S/c1-12-9(11)5-6-13-8-4-2-3-7(8)10/h7-8H,2-6,10H2,1H3
• InChI Key： GRWSFVXBDCMKEW-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)C1CCCC1N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6Ų

Additional information on Methyl 3-((2-aminocyclopentyl)thio)propanoate

Recent Advances in the Study of Methyl 3-((2-aminocyclopentyl)thio)propanoate (CAS: 1343714-63-5)

Methyl 3-((2-aminocyclopentyl)thio)propanoate (CAS: 1343714-63-5) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a cyclopentylthio moiety and an ester group, has made it a valuable scaffold for drug discovery. Recent synthetic methodologies have optimized the production of Methyl 3-((2-aminocyclopentyl)thio)propanoate, enabling higher yields and purity, which are critical for its application in pharmaceutical research. Advances in catalytic processes and green chemistry approaches have further enhanced its accessibility for large-scale production.

In terms of biological activity, Methyl 3-((2-aminocyclopentyl)thio)propanoate has shown promising results in preclinical studies. It has been investigated for its potential to inhibit key enzymes involved in inflammatory and metabolic disorders. For instance, recent in vitro studies have demonstrated its efficacy in modulating the activity of certain kinases and proteases, suggesting its utility in developing novel anti-inflammatory and anti-cancer agents.

Moreover, the compound's pharmacokinetic properties, including its stability and bioavailability, have been the subject of recent investigations. Researchers have employed advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize its metabolic pathways and identify potential metabolites. These studies are crucial for understanding the compound's behavior in biological systems and optimizing its therapeutic potential.

Looking ahead, the application of Methyl 3-((2-aminocyclopentyl)thio)propanoate in drug development is expected to expand. Ongoing research is exploring its use in combination therapies and as a lead compound for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from bench to bedside.

In conclusion, Methyl 3-((2-aminocyclopentyl)thio)propanoate (CAS: 1343714-63-5) represents a promising candidate for further exploration in medicinal chemistry. Its synthetic versatility, biological activity, and favorable pharmacokinetic profile underscore its potential as a key player in the development of next-generation therapeutics. Continued research and innovation will be essential to fully realize its clinical applications.